Cas no 127027-18-3 (Glutamic acid,N-acetyl-2-methyl-)

• Product Name: Glutamic acid,N-acetyl-2-methyl-
• CAS No: 127027-18-3
• MF: C₈H₁₃NO₅
• MW: 203.192522764206
• CID: 103269
• Update Time: 2024-01-24

Glutamic acid,N-acetyl-2-methyl- Chemical and Physical Properties

Names and Identifiers

• Glutamic acid,N-acetyl-2-methyl-
• Glutamic acid, N-acetyl-2-methyl-

• Inchi： 1S/C8H13NO5/c1-5(10)9-8(2,7(13)14)4-3-6(11)12/h3-4H2,1-2H3,(H,9,10)(H,11,12)(H,13,14)/t8-/m0/s1
• InChI Key： LERHGWUEOOLCQV-QMMMGPOBSA-N
• SMILES： C(O)(=O)[C@](C)(CCC(O)=O)NC(C)=O

Computed Properties

• Exact Mass: 203.07939
• Monoisotopic Mass: 203.079
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 263
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 104A^2

Experimental Properties

• PSA: 103.7